Cas no 1341130-48-0 (butyl(3,4,5-trifluorophenyl)methylamine)

• Product Name: butyl(3,4,5-trifluorophenyl)methylamine
• CAS No: 1341130-48-0
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5159112
• PubChem ID: 63051346
• Update Time: 2025-10-28

butyl(3,4,5-trifluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Butyl[(3,4,5-trifluorophenyl)methyl]amine
• n-(3,4,5-Trifluorobenzyl)butan-1-amine
• Benzenemethanamine, N-butyl-3,4,5-trifluoro-
• butyl(3,4,5-trifluorophenyl)methylamine

• Inchi： 1S/C11H14F3N/c1-2-3-4-15-7-8-5-9(12)11(14)10(13)6-8/h5-6,15H,2-4,7H2,1H3
• InChI Key： LBWWUOAHIDMQLM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CNCCCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• XLogP3: 2.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on butyl(3,4,5-trifluorophenyl)methylamine

Chemical Profile of Butyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1341130-48-0)

Butyl(3,4,5-trifluorophenyl)methylamine, identified by its Chemical Abstracts Service (CAS) number 1341130-48-0, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group on a phenyl ring, which imparts unique electronic and steric properties. The structural motif of this amine, featuring a butyl chain attached to a fluorinated phenylmethyl group via an amine functionality, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The trifluorophenyl moiety is particularly noteworthy due to its ability to modulate the bioactivity of attached molecules. The electron-withdrawing nature of the fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Recent studies have highlighted the utility of trifluorinated aromatic compounds in developing kinase inhibitors, anticancer agents, and antimicrobial agents. The presence of three fluorine atoms in the 3,4,5-position further fine-tunes the electronic properties, influencing both the reactivity and binding affinity of the molecule.

Butyl(3,4,5-trifluorophenyl)methylamine has been explored as a building block in medicinal chemistry for its ability to serve as a precursor in synthesizing more complex pharmacophores. The butyl group provides a flexible alkyl chain that can be further modified to introduce additional functional groups or to optimize pharmacokinetic properties. Researchers have utilized this compound in the synthesis of novel scaffolds targeting various therapeutic areas. For instance, its incorporation into heterocyclic structures has led to the discovery of compounds with enhanced binding affinity to biological targets.

In the realm of agrochemicals, fluorinated amines like butyl(3,4,5-trifluorophenyl)methylamine have shown promise as intermediates in the development of pesticides and herbicides. The trifluoromethyl group contributes to increased resistance against metabolic degradation by enzymes such as cytochrome P450 monooxygenases. This characteristic is particularly valuable in designing long-acting agrochemicals that require prolonged efficacy in field conditions. Recent advancements in green chemistry have prompted researchers to investigate sustainable synthetic routes for producing such fluorinated compounds without compromising yield or purity.

The chemical reactivity of butyl(3,4,5-trifluorophenyl)methylamine is another area of interest. The amine functionality allows for nucleophilic substitution reactions, enabling the introduction of diverse substituents at strategic positions within the molecule. This reactivity has been leveraged in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the compound’s ability to participate in hydrogen bonding interactions makes it suitable for designing molecules with specific supramolecular assemblies.

From a computational chemistry perspective, butyl(3,4,5-trifluorophenyl)methylamine has been subjected to detailed quantum mechanical calculations to elucidate its electronic structure and spectroscopic properties. These studies have provided insights into how the trifluoromethyl group influences molecular orbitals and charge distribution. Such information is crucial for understanding its behavior in biological systems and for rationalizing its interactions with target proteins or enzymes. Advanced modeling techniques have also been employed to predict potential side reactions or degradation pathways under various conditions.

The synthesis of butyl(3,4,5-trifluorophenyl)methylamine typically involves multi-step organic transformations starting from commercially available precursors such as trifluoroaniline and butyraldehyde. Catalytic methods have been optimized to improve efficiency and minimize waste generation. For example, palladium-catalyzed cross-coupling reactions have enabled direct functionalization at specific positions on the trifluorophenyl ring without over-fluorination or unwanted side products. These greener approaches align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion,butyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1341130-48-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for fluorinated compound synthesis and application,butyl(3,4,5-trifluorophenyl)methylamine is poised to play an increasingly significant role in advancing both pharmaceuticals and agrochemicals.